Cas no 89836-47-5 (3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime)

• Product Name: 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime
• CAS No: 89836-47-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 587702
• Update Time: 2025-10-29

3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-hydroxy-b-oxo-, a-(O-methyloxime), (E)-
• 3-(2-hydroxyphenyl)-3-oxopropanal O-methyloxime
• 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime

• Inchi： 1S/C10H11NO3/c1-14-11-7-6-10(13)8-4-2-3-5-9(8)12/h2-5,7,12H,6H2,1H3
• InChI Key： WECOMRHQOFQGJI-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(CC=NOC)=O

Computed Properties

• Exact Mass: 193.074
• Monoisotopic Mass: 193.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.9

Additional information on 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime

3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime: A Comprehensive Overview

The compound 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime (CAS No. 89836-47-5) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the characteristics, synthesis, applications, and recent advancements related to this compound.

Structure and Properties: The molecule 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime consists of a hydroxyphenyl group attached to a propanal backbone, with an oxime functionality. This structure imparts it with distinct chemical properties, including reactivity towards nucleophilic addition and potential for further functionalization. Recent studies have highlighted its stability under various conditions, making it suitable for large-scale synthesis and industrial applications.

Synthesis Methods: The synthesis of 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime involves a multi-step process that typically begins with the preparation of the corresponding aldehyde. Researchers have explored various methods, including oxidation of alcohols and catalytic transformations, to optimize the synthesis pathway. A study published in 2023 reported a novel approach utilizing transition metal catalysts, which significantly improved the yield and purity of the compound.

Applications in Pharmaceuticals: One of the most promising applications of 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime lies in the pharmaceutical industry. Its structural similarity to certain bioactive molecules has led to its exploration as a potential drug candidate. Recent research has focused on its role as an intermediate in the synthesis of anti-inflammatory agents and antioxidants. For instance, a 2022 study demonstrated its ability to inhibit inflammatory pathways in vitro, suggesting potential therapeutic applications.

Role in Agrochemicals: Beyond pharmaceuticals, 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime has shown promise in agrochemicals. Its ability to act as a precursor in the synthesis of plant growth regulators has been extensively studied. A 2021 study highlighted its role in enhancing crop resilience against environmental stressors such as drought and salinity. This has positioned it as a valuable component in sustainable agriculture practices.

Environmental Impact: As industries increasingly prioritize sustainability, understanding the environmental impact of compounds like 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime becomes crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. Findings indicate that under controlled conditions, the compound exhibits moderate biodegradability, aligning with current environmental regulations.

Future Directions: The future of 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime looks promising, with ongoing research exploring its potential in advanced materials and green chemistry. Collaborative efforts between academic institutions and industries are expected to unlock new applications and improve existing processes. Additionally, advancements in computational chemistry are aiding in the design of more efficient synthetic pathways for this compound.

In conclusion, 3-(2-Hydroxyphenyl)-3-oxopropanal O-methyloxime (CAS No. 89836-47-5) stands out as a versatile compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with recent research advancements, underscore its importance in modern chemistry. As industries continue to evolve, this compound is likely to play an increasingly pivotal role in driving innovation and sustainability.